Cas no 73986-45-5 (1,2,3-Propanetriol, 2-ethylbutyl ether)

• Product Name: 1,2,3-Propanetriol, 2-ethylbutyl ether
• CAS No: 73986-45-5
• MF: C₉H₂₀O₃
• MW: 176.253303527832
• CID: 569696
• PubChem ID: 3057205
• Update Time: 2025-04-19

1,2,3-Propanetriol, 2-ethylbutyl ether Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetriol, 2-ethylbutyl ether
• 3-(2-ethylbutoxy)propane-1,2-diol
• 73986-45-5
• DTXSID40995229
• 2-Ethylbutyl glyceryl ether
• AKOS006279854

• Inchi： 1S/C9H20O3/c1-3-8(4-2)6-12-7-9(11)5-10/h8-11H,3-7H2,1-2H3
• InChI Key： FDPKCIQPYOUHEI-UHFFFAOYSA-N
• SMILES： O(CC(CO)O)CC(CC)CC

Computed Properties

• Exact Mass: 176.14124450g/mol
• Monoisotopic Mass: 176.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 91.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 0.983
• Boiling Point: 294.4°C at 760 mmHg
• Flash Point: 131.8°C
• Refractive Index: 1.453